Cas no 1123169-30-1 (5-Bromo-benzodisoxazole-3-carboxylic Acid Methyl Ester)

• Product Name: 5-Bromo-benzodisoxazole-3-carboxylic Acid Methyl Ester
• CAS No: 1123169-30-1
• MF: C₉H₆BrNO₃
• MW: 256.052841663361
• MDL: MFCD11858442
• CID: 3166679
• PubChem ID: 84820119
• Update Time: 2025-10-14

5-Bromo-benzodisoxazole-3-carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromobenzo[d]isoxazole-3-carboxylate
• 5-Bromo-benzo[d]isoxazole-3-carboxylic acid methyl ester
• YUB16930
• 3154AJ
• SB30733
• 5-Bromo-benzodisoxazole-3-carboxylic acid methyl ester
• MFCD11858442
• AT33884
• CS-0145323
• Methyl5-bromobenzo[d]isoxazole-3-carboxylate
• SCHEMBL22518530
• METHYL 5-BROMO-1,2-BENZOXAZOLE-3-CARBOXYLATE
• EN300-310424
• 1123169-30-1
• 5-Bromo-benzodisoxazole-3-carboxylic Acid Methyl Ester

• MDL： MFCD11858442
• Inchi： 1S/C9H6BrNO3/c1-13-9(12)8-6-4-5(10)2-3-7(6)14-11-8/h2-4H,1H3
• InChI Key： WLVOSGRKENYNLY-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(=O)OC)=NO2

Computed Properties

• Exact Mass: 254.95311 g/mol
• Monoisotopic Mass: 254.95311 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3
• Molecular Weight: 256.05

Experimental Properties

• Color/Form: NA
• Flash Point: 81.7±19.4 °C

5-Bromo-benzodisoxazole-3-carboxylic Acid Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 5-Bromo-benzodisoxazole-3-carboxylic Acid Methyl Ester

Comprehensive Overview of 5-Bromo-benzodisoxazole-3-carboxylic Acid Methyl Ester (CAS No. 1123169-30-1)

5-Bromo-benzodisoxazole-3-carboxylic Acid Methyl Ester (CAS No. 1123169-30-1) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. Its unique structure, featuring a benzodisoxazole core with a bromo substitution and a methyl ester functional group, makes it a valuable intermediate in synthetic chemistry. Researchers frequently explore its applications in drug discovery, particularly in the development of heterocyclic compounds with potential biological activity.

The growing interest in 5-Bromo-benzodisoxazole-3-carboxylic Acid Methyl Ester aligns with the rising demand for high-performance building blocks in medicinal chemistry. Its CAS No. 1123169-30-1 is often searched alongside terms like "synthesis methods," "pharmacological applications," and "structure-activity relationships," reflecting its relevance in modern research. The compound's electron-withdrawing bromo group and ester moiety contribute to its versatility in cross-coupling reactions, a hotspot in green chemistry and catalysis.

In the context of AI-driven drug design, 5-Bromo-benzodisoxazole-3-carboxylic Acid Methyl Ester has gained attention as a scaffold for virtual screening. Computational chemists leverage its molecular descriptors to predict interactions with biological targets, addressing trending topics like "fragment-based drug discovery" and "cheminformatics." Its lipophilicity and hydrogen-bonding capacity are frequently analyzed in QSAR studies, making it a subject of interest in personalized medicine research.

From an industrial perspective, the compound's stability under ambient conditions and compatibility with large-scale synthesis protocols are key advantages. Manufacturers often highlight its role in producing high-value intermediates for crop protection agents and biomaterials, responding to searches related to "sustainable chemical production." The methyl ester group also enables straightforward derivatization, aligning with the circular economy principles in chemical manufacturing.

Analytical characterization of CAS No. 1123169-30-1 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, addressing quality control concerns in peer-reviewed literature. Recent publications discuss its crystallographic data and solubility profiles, catering to researchers investigating "solid-state chemistry" or "formulation optimization." These studies underscore the compound's significance in both academic and industrial settings.

As regulatory frameworks evolve, the environmental footprint of 5-Bromo-benzodisoxazole-3-carboxylic Acid Methyl Ester synthesis has become a focus area. Innovations in catalytic bromination and solvent-free esterification processes address the demand for "eco-friendly synthetic routes," a frequently searched topic in green chemistry databases. This positions the compound as a case study in benign-by-design methodologies.

In conclusion, 5-Bromo-benzodisoxazole-3-carboxylic Acid Methyl Ester (CAS No. 1123169-30-1) exemplifies the intersection of structural complexity and practical utility in modern chemistry. Its applications span from targeted therapeutics to advanced material science, making it a compelling subject for researchers exploring "next-generation chemical entities." The compound's adaptability to both traditional and cutting-edge methodologies ensures its continued relevance in scientific discourse.